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Compound of Interest

Compound Name: Felbinac

Cat. No.: B1672330

Spectroscopic Analysis of Felbinac: A Technical
Guide

Introduction

Felbinac, a non-steroidal anti-inflammatory drug (NSAID), is a phenylacetic acid derivative
utilized topically to alleviate pain and inflammation. Its therapeutic effects are primarily
mediated through the inhibition of cyclooxygenase (COX) enzymes, which are key in the
biosynthesis of prostaglandins.[1] A thorough understanding of its chemical structure is
paramount for quality control, metabolite identification, and further drug development. This
guide provides an in-depth overview of the spectroscopic analysis of Felbinac, focusing on
Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass
Spectrometry (MS).

Mechanism of Action: COX Inhibition

Felbinac exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting the
cyclooxygenase (COX) enzymes, COX-1 and COX-2.[1] These enzymes catalyze the
conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation,
pain, and fever.[1][2] By blocking this pathway, Felbinac reduces the local concentration of
prostaglandins at the site of inflammation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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